Cas no 1258622-84-2 (3-(4-Methoxycarbonylphenyl)isonicotinic acid)

3-(4-Methoxycarbonylphenyl)isonicotinic acid structure
1258622-84-2 structure
Product Name:3-(4-Methoxycarbonylphenyl)isonicotinic acid
CAS No:1258622-84-2
MF:C14H11NO4
MW:257.241443872452
CID:2760942
PubChem ID:53223687
Update Time:2025-04-21

3-(4-Methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(Methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
    • MFCD18085855
    • 3-(4-Methoxycarbonylphenyl)Isonicotinic acid, 95%
    • 1258622-84-2
    • 3-(4-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
    • DTXSID90687783
    • 3-(4-Methoxycarbonylphenyl)isonicotinic acid
    • Inchi: 1S/C14H11NO4/c1-19-14(18)10-4-2-9(3-5-10)12-8-15-7-6-11(12)13(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key: BKWNXRXNTLIHOO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 257.06880783Da
  • Monoisotopic Mass: 257.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.5Ų

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